N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride
Overview
Description
N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride, also known as N-methyl-3,3-diphenylcyclobutan-1-amine HCl, is an organic compound used in a variety of scientific research applications. It is a cyclic amine that is synthesized from a variety of starting materials, including butylamine and anhydrous hydrazine. N-methyl-3,3-diphenylcyclobutan-1-amine HCl has been studied for its biochemical and physiological effects, and its use in laboratory experiments.
Scientific Research Applications
N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of compounds, including aryl-substituted cyclobutanes and cyclobutyl amines. It has also been used as a catalyst in the synthesis of cyclobutanes. Furthermore, it has been used in the synthesis of polycyclic aromatic hydrocarbons.
Mechanism of Action
N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl has been studied for its mechanism of action. It is thought to act as an inhibitor of cyclooxygenase-2 (COX-2) enzymes, which are involved in the production of prostaglandins. Inhibition of COX-2 enzymes results in a decrease in the production of prostaglandins, which can have a variety of effects on the body, such as pain relief and anti-inflammatory effects.
Biochemical and Physiological Effects
N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory effects, as well as analgesic effects. Furthermore, it has been found to have anti-tumor effects, as well as anti-oxidant effects.
Advantages and Limitations for Lab Experiments
N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful reagent in a variety of laboratory experiments. Additionally, it is a relatively stable compound, which makes it suitable for use in a variety of laboratory experiments. However, it is also a relatively expensive compound, which can limit its use in some laboratory experiments.
Future Directions
There are several potential future directions for research involving N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl. One potential direction is to further study its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research could be done on its use as a reagent in the synthesis of a variety of compounds. Furthermore, further research could be done on its use as a catalyst in the synthesis of cyclobutanes and polycyclic aromatic hydrocarbons. Finally, further research could be done on its potential therapeutic applications, such as its use as an anti-inflammatory or analgesic agent.
Synthesis Methods
N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl is synthesized from a variety of starting materials, including butylamine and anhydrous hydrazine. In the synthesis of N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl, butylamine is reacted with anhydrous hydrazine in the presence of a catalyst, such as a palladium-on-carbon catalyst. The reaction is carried out at a temperature of approximately 80°C and a pressure of approximately 1 atm. The reaction mixture is then cooled, and the N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride-diphenylcyclobutan-1-amine HCl is isolated by filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-3,3-diphenylcyclobutan-1-amine hydrochloride involves the reaction of N-methylcyclobutanone with aniline followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "N-methylcyclobutanone", "Aniline", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: N-methylcyclobutanone is reacted with aniline in the presence of a catalyst such as hydrochloric acid to form N-methyl-3,3-diphenylcyclobutan-1-amine.", "Step 2: The resulting amine is then reduced using sodium borohydride to form N-methyl-3,3-diphenylcyclobutan-1-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of N-methyl-3,3-diphenylcyclobutan-1-amine." ] } | |
CAS RN |
64895-42-7 |
Molecular Formula |
C17H20ClN |
Molecular Weight |
273.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
